Cas no 12125-80-3 (Ferrocenium)
Ferrocenium structure
Product Name:Ferrocenium
CAS No:12125-80-3
MF:C10H10Fe
MW:186.031404018402
CID:197854
PubChem ID:3081420
Update Time:2025-04-19
Ferrocenium Chemical and Physical Properties
Names and Identifiers
-
- Ferrocenium
- cyclopenta-1,3-diene,iron(3+)
- bis(cyclopentadienyl)iron(III)(1+)
- biscyclopentadienyliron(III)
- dicyclopentadienyliron(III)
- Ferricenium hexafluorophosphate
- Q10281684
- 12125-80-3
- cyclopenta-1,3-diene;iron(3+)
-
- Inchi: 1S/2C5H5.Fe/c2*1-2-4-5-3-1;/h2*1-5H;/q2*-1;+3
- InChI Key: BOXSCYUXSBYGRD-UHFFFAOYSA-N
- SMILES: [Fe+3].[CH-]1C=CC=C1.[CH-]1C=CC=C1
Computed Properties
- Exact Mass: 186.01300
- Monoisotopic Mass: 186.013186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 11.6
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 2.63090
Ferrocenium Customs Data
- HS CODE:2902199090
- Customs Data:
China Customs Code:
2902199090Overview:
2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
Ferrocenium Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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